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Compound of Interest

Compound Name: 5-Chlorofuran-2-sulfonyl chloride

CAS No.: 443990-97-4

Cat. No.: B3383610

Get Quote

Executive Summary & Immediate Hazard Profile[1]
5-Chlorofuran-2-sulfonyl chloride is a high-energy electrophile typically used as a building

block in medicinal chemistry (e.g., sulfonamide synthesis).[1] For disposal purposes, it must be

treated as a water-reactive corrosive.[1]

Do not dispose of this compound down the drain or in general trash.
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Property Specification Critical Safety Implication

Functional Group
Sulfonyl Chloride (

)

Reacts violently with

water/nucleophiles to release

HCl gas.[1]

Reactivity Water-Reactive (EUH014)

Do not add water directly to

the neat solid/liquid.[1] Risk of

flash vaporization.[1]

Corrosivity Skin Corr.[1][2][3][4] 1B (H314)
Causes immediate, irreversible

tissue damage.[1]

Physical State
Solid or Semi-solid (MP ~25-

28°C)

May exist as a "slush" in warm

labs; handle as a liquid for

safety margins.[1]

The Chemistry of Disposal (The "Why")
To safely dispose of 5-chlorofuran-2-sulfonyl chloride, we must intentionally trigger its

decomposition in a controlled environment.[1] We utilize alkaline hydrolysis to convert the

reactive electrophile into two stable, water-soluble salts:

5-chlorofuran-2-sulfonate (non-volatile salt)[1]

Sodium chloride (table salt)[1]

The Reaction:

[1]

Why we use Base (NaOH/NaHCO₃) instead of just Water: Simple hydrolysis with water

generates Sulfonic Acid (R-SO₃H) and Hydrochloric Acid (HCl) gas.[1][5] This creates an acidic

mist and potentially pressurizes the waste container. Using a base neutralizes these acids in

situ, preventing gas evolution and heat accumulation.[1]
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Before initiating any procedure, assess the state of the material. Do not open old or crusted

containers.

Assess Material State

Is container old,
crystallized, or sealed?

Quantity > 50g?

No (Fresh/Known)

STOP: Do Not Open.
Label as 'Water Reactive'.

Request Professional Pickup.

Yes (Explosion Risk)

Yes (Too Exothermic)

Proceed to In-Lab
Quenching Protocol

No (<50g)

Click to download full resolution via product page

Figure 1: Decision logic for determining whether to treat in-house or outsource disposal.

Protocol: Controlled Alkaline Hydrolysis (In-Lab
Quenching)[1]
Scope: Only for fresh reagents <50g or reaction mixtures. PPE Required: Chemical splash

goggles (or face shield), heavy nitrile or Silver Shield gloves, lab coat, fume hood.[1]

Reagents Needed[1][5][6][7][8]
Inert Solvent: Dichloromethane (DCM) or Toluene (to dissolve the sulfonyl chloride).[1][6]

Neutralizing Base: 10% Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate

(NaHCO₃).[1]
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Cooling: Ice bath.

Step-by-Step Procedure
Step 1: Solvation (Dilution of Heat)
Never add the solid directly to the base.

Dissolve the 5-chlorofuran-2-sulfonyl chloride in a minimal amount of inert solvent (DCM

or Toluene).[1]

Reasoning: This creates a "heat sink" and prevents the formation of solid clumps that can

un-react later.

Step 2: Preparation of Quench Bath
In a large beaker (3x the volume of your solution), prepare 10% NaOH or Sat. NaHCO₃.

Place the beaker in an ice bath and cool to <5°C.

Reasoning: Hydrolysis is exothermic.[1] The ice bath prevents the solvent from boiling and

spraying the corrosive mixture.

Step 3: Controlled Addition
Using an addition funnel or pipette, slowly drip the sulfonyl chloride solution into the stirring

basic mixture.

Monitor Temperature: If using NaHCO₃, expect vigorous bubbling (

release).[1] Ensure the foam does not breach the container.

Step 4: Verification & Disposal[1]
Allow the mixture to stir at room temperature for 1-2 hours to ensure complete destruction of

the sulfonyl chloride.

Test pH: Ensure the aqueous layer is pH 6–9. If acidic, add more base.

Separation:
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Organic Layer (DCM/Toluene): Dispose of in Halogenated/Organic Solvent Waste.[1]

Aqueous Layer: Dispose of in Aqueous Waste (check local regulations; some sites allow

drain disposal for neutralized saline solutions, but aqueous waste is the safest default).[1]

Visual Workflow: Quenching Process
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Phase 1: Preparation

Phase 2: Reaction

Phase 3: Validation & Waste

Dissolve R-SO2Cl
in DCM/Toluene

Dropwise Addition
(Watch for Exotherm/Gas)

Prepare 10% NaOH
in Ice Bath

Stir 1-2 Hours
at Room Temp

Check pH
(Target: 6-9)

Separate Layers

Organic Waste
(Halogenated)

Aqueous Waste
(Neutralized Salts)

Click to download full resolution via product page

Figure 2: Step-by-step chemical neutralization workflow.[1]
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Emergency Procedures
Scenario Immediate Action

Spill (Outside Hood)

Evacuate area. Do not attempt to clean with

water (generates HCl gas). Cover with dry sand

or Soda Ash.[1][7] Call EHS.

Skin Contact

Immediate Drench: Rinse for 15 minutes.[1][2]

[8] Do not wait for symptoms (burns may be

delayed).[1]

Pressure Buildup

If a waste bottle is bulging, do not open it. Place

it in a secondary container in the back of the

hood and contact EHS immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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